Ethyl 4-[(2-fluorophenyl)sulfonyl]piperazinecarboxylate

• IUPAC Name: ethyl 4-(2-fluorophenyl)sulfonylpiperazine-1-carboxylate
• InChI: InChI=1S/C13H17FN2O4S/c1-2-20-13(17)15-7-9-16(10-8-15)21(18,19)12-6-4-3-5-11(12)14/h3-6H,2,7-10H2,1H3
• InChI Key: KMBGLWYRLNIOTI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)S(=O)(=O)C2=CC=CC=C2F
• Molecular Formula: C13H17FN2O4S
• Molecular Weight: 316.35 g/mol

Description

Ethyl 4-[(2-fluorophenyl)sulfonyl]piperazinecarboxylate is a chemical compound that belongs to the class of piperazinecarboxylate derivatives. It has gained significant attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of Ethyl 4-[(2-fluorophenyl)sulfonyl]piperazinecarboxylate is not fully understood. However, it is believed to act on the GABAergic system by enhancing the activity of GABA receptors. This results in the inhibition of neuronal excitability, leading to its anticonvulsant and anxiolytic effects.
Biochemical and Physiological Effects:
Ethyl 4-[(2-fluorophenyl)sulfonyl]piperazinecarboxylate has been shown to have various biochemical and physiological effects. It has been shown to increase the levels of GABA in the brain, leading to its anticonvulsant and anxiolytic effects. It has also been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of using Ethyl 4-[(2-fluorophenyl)sulfonyl]piperazinecarboxylate in lab experiments is its high potency and selectivity. It has also been shown to have low toxicity, making it a safer option for use in animal models. However, one limitation is its limited solubility in aqueous solutions, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the research on Ethyl 4-[(2-fluorophenyl)sulfonyl]piperazinecarboxylate. One direction is to study its potential use in the treatment of other neurological disorders such as multiple sclerosis and epilepsy. Another direction is to study its potential use as a novel antidepressant. Additionally, further research is needed to fully understand its mechanism of action and to optimize its pharmacokinetic properties for clinical use.
In conclusion, Ethyl 4-[(2-fluorophenyl)sulfonyl]piperazinecarboxylate is a promising compound with potential therapeutic applications in various neurological disorders. Its high potency, selectivity, and low toxicity make it a valuable option for use in lab experiments. Further research is needed to fully understand its mechanism of action and to optimize its pharmacokinetic properties for clinical use.

Synthesis Methods

The synthesis of Ethyl 4-[(2-fluorophenyl)sulfonyl]piperazinecarboxylate involves the reaction between 2-fluorobenzenesulfonyl chloride and piperazine followed by the esterification with ethyl chloroformate. The reaction yields a white crystalline solid that is soluble in organic solvents.

Scientific Research Applications

Ethyl 4-[(2-fluorophenyl)sulfonyl]piperazinecarboxylate has shown potential therapeutic applications in various scientific research studies. It has been studied for its anticonvulsant, antidepressant, and anxiolytic effects. It has also been studied for its potential use in the treatment of neuropathic pain, Alzheimer's disease, and Parkinson's disease.